5-Hydroxymethyl-2-furancarboxylic Acid
5-Hydroxymethyl-2-furancarboxylic Acid
Sumiki's acid, also known as hmfa compound, belongs to the class of organic compounds known as furoic acids. These are organic compounds containing a furoic acid moiety, with a structure characterized by a furan ring bearing a carboxylic acid group at the C2 or C3 carbon atom. Sumiki's acid is soluble (in water) and a weakly acidic compound (based on its pKa). Sumiki's acid has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, sumiki's acid is primarily located in the cytoplasm.
5-hydroxymethyl-2-furoic acid is a member of the class of furoic acids that is 2-furoic acid substituted at position 5 by a hydroxymethyl group. It has a role as a human urinary metabolite, a nematicide, a bacterial xenobiotic metabolite and a fungal metabolite. It is a furoic acid and an aromatic primary alcohol.
5-hydroxymethyl-2-furoic acid is a member of the class of furoic acids that is 2-furoic acid substituted at position 5 by a hydroxymethyl group. It has a role as a human urinary metabolite, a nematicide, a bacterial xenobiotic metabolite and a fungal metabolite. It is a furoic acid and an aromatic primary alcohol.
Brand Name:
Vulcanchem
CAS No.:
6338-41-6
VCID:
VC0016225
InChI:
InChI=1S/C6H6O4/c7-3-4-1-2-5(10-4)6(8)9/h1-2,7H,3H2,(H,8,9)
SMILES:
C1=C(OC(=C1)C(=O)O)CO
Molecular Formula:
C6H6O4
Molecular Weight:
142.11 g/mol
5-Hydroxymethyl-2-furancarboxylic Acid
CAS No.: 6338-41-6
Reference Standards
VCID: VC0016225
Molecular Formula: C6H6O4
Molecular Weight: 142.11 g/mol
| CAS No. | 6338-41-6 |
|---|---|
| Product Name | 5-Hydroxymethyl-2-furancarboxylic Acid |
| Molecular Formula | C6H6O4 |
| Molecular Weight | 142.11 g/mol |
| IUPAC Name | 5-(hydroxymethyl)furan-2-carboxylic acid |
| Standard InChI | InChI=1S/C6H6O4/c7-3-4-1-2-5(10-4)6(8)9/h1-2,7H,3H2,(H,8,9) |
| Standard InChIKey | PCSKKIUURRTAEM-UHFFFAOYSA-N |
| SMILES | C1=C(OC(=C1)C(=O)O)CO |
| Canonical SMILES | C1=C(OC(=C1)C(=O)O)CO |
| Appearance | Powder |
| Physical Description | Solid |
| Description | Sumiki's acid, also known as hmfa compound, belongs to the class of organic compounds known as furoic acids. These are organic compounds containing a furoic acid moiety, with a structure characterized by a furan ring bearing a carboxylic acid group at the C2 or C3 carbon atom. Sumiki's acid is soluble (in water) and a weakly acidic compound (based on its pKa). Sumiki's acid has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, sumiki's acid is primarily located in the cytoplasm. 5-hydroxymethyl-2-furoic acid is a member of the class of furoic acids that is 2-furoic acid substituted at position 5 by a hydroxymethyl group. It has a role as a human urinary metabolite, a nematicide, a bacterial xenobiotic metabolite and a fungal metabolite. It is a furoic acid and an aromatic primary alcohol. |
| Synonyms | Sumikis’ Acid; 5-(Hydroxymethyl)-2-furoic Acid; NSC 40739; |
| PubChem Compound | 80642 |
| Last Modified | Nov 11 2021 |
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